2-[4-(2-fluorophenyl)-1-piperazinyl]-6-phenyl-4(3H)-pyrimidinone

• IUPAC Name: 2-[4-(2-fluorophenyl)piperazin-1-yl]-4-phenyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C20H19FN4O/c21-16-8-4-5-9-18(16)24-10-12-25(13-11-24)20-22-17(14-19(26)23-20)15-6-2-1-3-7-15/h1-9,14H,10-13H2,(H,22,23,26)
• InChI Key: GBFHOGIVWYLLNW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C3=NC(=CC(=O)N3)C4=CC=CC=C4
• Molecular Formula: C20H19FN4O
• Molecular Weight: 350.4 g/mol

Description

2-[4-(2-fluorophenyl)-1-piperazinyl]-6-phenyl-4(3H)-pyrimidinone, commonly known as FP-6, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. FP-6 belongs to the class of pyrimidine derivatives and has been studied extensively for its pharmacological properties.

Scientific Research Applications

FP-6 has shown promising results in various scientific research applications. It has been studied for its potential to act as an anti-inflammatory agent, an antitumor agent, and an antidepressant. FP-6 has also been shown to have anticonvulsant properties and has been studied for its potential use in the treatment of epilepsy.

Mechanism of Action

The exact mechanism of action of FP-6 is not fully understood. However, it is believed to act as an antagonist of the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. FP-6 has also been shown to inhibit the activity of the enzyme monoamine oxidase A, which is involved in the metabolism of neurotransmitters such as serotonin, dopamine, and norepinephrine.
Biochemical and Physiological Effects:
FP-6 has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. FP-6 has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, FP-6 has been shown to increase the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain, which can have a positive effect on mood and anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using FP-6 in lab experiments is its high purity and yield. FP-6 is also relatively stable and can be stored for extended periods without degradation. However, one limitation of using FP-6 is its high cost, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of FP-6. One area of research could focus on the development of new derivatives of FP-6 with improved pharmacological properties. Another area of research could focus on the use of FP-6 in the treatment of neurological disorders such as depression and anxiety. Additionally, further research could be conducted to explore the potential of FP-6 as an antitumor agent.

Synthesis Methods

FP-6 can be synthesized using a variety of methods, including the reaction of 2,6-diaminopyrimidine with 2-fluorobenzaldehyde and phenylpiperazine. Another method involves the reaction of 2,6-diaminopyrimidine with 2-fluorobenzaldehyde followed by the reaction with phenylpiperazine. The yield of the synthesis is typically high, and the purity of the compound can be achieved through recrystallization.